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Compound of Interest

Compound Name:
Permanganic acid (HMnO4),

cesium salt

Cat. No.: B083906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, history, and

physicochemical properties of cesium permanganate (CsMnO₄). It includes detailed

experimental protocols for its synthesis and thermal analysis, alongside a comprehensive

summary of its quantitative data.

Discovery and History
The history of cesium permanganate is intrinsically linked to the discovery of its constituent

elements and the broader study of alkali metal permanganates. The journey began with the

discovery of the element cesium in 1860 by Robert Bunsen and Gustav Kirchhoff in Heidelberg,

Germany.[1][2] While examining mineral water from Dürkheim, they observed two bright blue

lines in its spectrum using their newly developed spectroscope, leading to the identification of a

new element.[3] They named it cesium from the Latin word "caesius," meaning "heavenly blue."

[3]

Following the isolation of cesium, the synthesis and characterization of its various salts became

a subject of scientific inquiry. While a definitive first synthesis of cesium permanganate is not

readily available in the surveyed literature, early scientific reports on its properties provide

historical context. The study of the crystal structure of isomorphous alkali permanganates,

including cesium permanganate, was notably advanced by P. Groth in 1877.[4] In 1906, Austin

M. Patterson published a study in the Journal of the American Chemical Society detailing the
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solubilities of the alkali metal permanganates, including cesium permanganate.[4] This

suggests that the compound was being actively studied in the late 19th and early 20th

centuries. The primary method for its synthesis, the reaction of potassium permanganate with a

soluble cesium salt, is a straightforward precipitation reaction that would have been accessible

to chemists of that era.

Physicochemical Properties
Cesium permanganate is a purple crystalline solid with the chemical formula CsMnO₄.[4] It is

the cesium salt of permanganic acid.

Quantitative Data Summary
The following tables summarize the key quantitative data for cesium permanganate.

Table 1: General Properties of Cesium Permanganate

Property Value Reference

Chemical Formula CsMnO₄ [4]

Molar Mass 251.8406 g/mol [4]

Appearance Purple crystals [4]

Density 3.6 g/cm³ [4]

CAS Number 13456-28-5 [4]

Table 2: Solubility of Cesium Permanganate in Water

Temperature (°C) Solubility (g/L) Reference

1 0.97 [4]

19 2.3 [4]

59 12.5 [4]

Table 3: Crystallographic Data of Cesium Permanganate
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Parameter Value Reference

Crystal System Orthorhombic [4]

Space Group Pnma (No. 62) [4]

Lattice Constants a = 1006 pm [4]

b = 580.1 pm [4]

c = 794.4 pm [4]

Experimental Protocols
Synthesis of Cesium Permanganate
The synthesis of cesium permanganate is typically achieved through a precipitation reaction

between potassium permanganate (KMnO₄) and cesium nitrate (CsNO₃).[4]

Methodology:

Preparation of Reactant Solutions:

Prepare a saturated solution of potassium permanganate in deionized water.

Prepare a concentrated solution of cesium nitrate in deionized water.

Precipitation:

Slowly add the cesium nitrate solution to the potassium permanganate solution while

stirring continuously.

A purple precipitate of cesium permanganate will form due to its lower solubility. The

reaction is as follows: CsNO₃(aq) + KMnO₄(aq) → KNO₃(aq) + CsMnO₄(s) ↓[4]

Isolation and Purification:

Cool the mixture in an ice bath to further decrease the solubility of cesium permanganate

and maximize the yield.
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Collect the precipitate by vacuum filtration using a Büchner funnel.

Wash the collected crystals with a small amount of cold deionized water to remove any

soluble impurities, primarily potassium nitrate.

Dry the purified cesium permanganate crystals in a desiccator over a suitable drying

agent.
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Synthesis workflow for Cesium Permanganate.

Thermal Analysis of Cesium Permanganate
The thermal stability and decomposition of cesium permanganate can be investigated using

thermogravimetric analysis (TGA) and differential thermal analysis (DTA).

Methodology:

Sample Preparation:

Place a small, accurately weighed sample (typically 5-10 mg) of finely ground cesium

permanganate into an inert crucible (e.g., alumina).

Instrumentation and Conditions for TGA/DTA:

Place the sample crucible and a reference crucible (empty) into the TGA/DTA instrument.

Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g.,

20-50 mL/min) to provide a controlled atmosphere.
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Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a

constant heating rate (e.g., 10 °C/min).

Data Analysis:

TGA: Monitor the mass of the sample as a function of temperature. A weight loss indicates

a decomposition event. The decomposition of cesium permanganate occurs between 200

and 300 °C.[4]

DTA: Monitor the temperature difference between the sample and the reference. An

exothermic or endothermic peak indicates a thermal event such as a phase transition or

decomposition. The initial decomposition of alkali permanganates is typically exothermic.

[5]

The thermal decomposition of cesium permanganate is a two-step process similar to that of

potassium permanganate, leading to the formation of cesium manganate (Cs₂MnO₄) as an

intermediate.[4] The overall decomposition reaction is:

4CsMnO₄(s) → 2Cs₂O(s) + 4MnO₂(s) + 3O₂(g)[4]

A more detailed representation of the initial decomposition step is:

10CsMnO₄(s) → 3Cs₂MnO₄(s) + 7MnO₂(s) + 2Cs₂O(s) + 6O₂(g) (simplified representation)
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Thermal decomposition pathway of Cesium Permanganate.

Signaling Pathways and Logical Relationships
As an inorganic salt, cesium permanganate does not participate in biological signaling

pathways in the same manner as organic drug molecules. Its primary relevance in a biological

context would be related to its strong oxidizing properties, which can lead to non-specific

oxidative damage to biological macromolecules.

The logical relationship in its chemical behavior is dominated by the redox chemistry of the

permanganate anion. The permanganate ion (MnO₄⁻) is a strong oxidizing agent, and its

reactivity will be the primary determinant of its chemical interactions.

This guide provides a foundational understanding of cesium permanganate for researchers and

professionals. The detailed data and protocols can serve as a valuable resource for further
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investigation and application of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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